3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one

• CAS No.: 59431-43-5
• Molecular Formula: C19H14O3
• Molecular Weight: 290.3 g/mol
• IUPAC Name: 3-[3-(4-methylphenyl)-3-oxoprop-1-enyl]chromen-4-one
• InChI: InChI=1S/C19H14O3/c1-13-6-8-14(9-7-13)17(20)11-10-15-12-22-18-5-3-2-4-16(18)19(15)21/h2-12H,1H3
• InChI Key: JVOHKUCPCRMTCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=COC3=CC=CC=C3C2=O

Description

3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one: is a synthetic organic compound that belongs to the class of chromen-4-one derivatives These compounds are known for their diverse biological activities and are often used as building blocks in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one typically involves the condensation of 4-methylacetophenone with chromen-4-one derivatives under basic conditions. One common method includes the use of a base such as potassium carbonate in a solvent like ethanol, followed by heating the reaction mixture to promote the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions using reagents such as sodium borohydride can convert the ketone group to an alcohol.

Substitution: The compound can participate in nucleophilic substitution reactions, where the chromen-4-one core can be modified with different substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄)

Substitution: Various nucleophiles under basic or acidic conditions

Major Products Formed

Oxidation: Carboxylic acids, aldehydes

Reduction: Alcohols

Substitution: Substituted chromen-4-one derivatives

Scientific Research Applications

Chemistry: Used as a precursor for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its anticancer, anti-inflammatory, and antimicrobial properties.

Industry: Utilized in the development of new materials and as a component in specialty chemicals.

Mechanism of Action

The mechanism of action of 3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the enzyme’s function. Additionally, it may interact with cellular pathways involved in inflammation, cancer progression, and microbial growth .

Comparison with Similar Compounds

Similar Compounds

Chroman-4-one: Lacks the 3-(4-methylphenyl)-3-oxoprop-1-enyl substituent but shares the chromen-4-one core.

Flavonoids: A class of compounds with similar structural features but different substituents and biological activities.

Coumarins: Another class of compounds with a benzopyran core, known for their anticoagulant properties.

Uniqueness

3-[3-(4-Methylphenyl)-3-oxoprop-1-enyl]chromen-4-one is unique due to its specific substituent pattern, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for targeted research and potential therapeutic applications.